![molecular formula C8H8N4O2 B12833516 N-Methyl-4-nitro-1H-benzo[d]imidazol-2-amine](/img/structure/B12833516.png)
N-Methyl-4-nitro-1H-benzo[d]imidazol-2-amine
Description
N-Methyl-4-nitro-1H-benzo[d]imidazol-2-amine is a heterocyclic aromatic compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are often used as core structures in pharmaceuticals
Preparation Methods
Synthetic Routes and Reaction Conditions
-
Nitration of N-Methyl-1H-benzo[d]imidazol-2-amine
Starting Material: N-Methyl-1H-benzo[d]imidazol-2-amine
Reagents: Nitric acid (HNO₃) and sulfuric acid (H₂SO₄)
Conditions: The nitration reaction is typically carried out at low temperatures to control the reaction rate and prevent over-nitration. The mixture is stirred and monitored until the desired nitro compound is formed.
-
Methylation of 4-nitro-1H-benzo[d]imidazol-2-amine
Starting Material: 4-nitro-1H-benzo[d]imidazol-2-amine
Reagents: Methyl iodide (CH₃I) and a base such as potassium carbonate (K₂
Properties
Molecular Formula |
C8H8N4O2 |
|---|---|
Molecular Weight |
192.17 g/mol |
IUPAC Name |
N-methyl-4-nitro-1H-benzimidazol-2-amine |
InChI |
InChI=1S/C8H8N4O2/c1-9-8-10-5-3-2-4-6(12(13)14)7(5)11-8/h2-4H,1H3,(H2,9,10,11) |
InChI Key |
OJEYYBPYYYDALI-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=NC2=C(N1)C=CC=C2[N+](=O)[O-] |
Origin of Product |
United States |
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